Cas no 195316-62-2 (4-butyl-1,2,3,4-tetrahydroquinoline)

4-Butyl-1,2,3,4-tetrahydroquinoline is a heterocyclic organic compound featuring a quinoline core partially hydrogenated with a butyl substituent at the 4-position. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its saturated ring system enhances stability compared to fully aromatic analogs, while the butyl group contributes to lipophilicity, influencing solubility and reactivity. The compound is particularly useful in the development of bioactive molecules, where its scaffold can serve as a versatile building block for nitrogen-containing heterocycles. Careful handling is advised due to potential sensitivity to oxidation and light.
4-butyl-1,2,3,4-tetrahydroquinoline structure
195316-62-2 structure
Product Name:4-butyl-1,2,3,4-tetrahydroquinoline
CAS No:195316-62-2
MF:C13H19N
MW:189.29666352272
CID:6326128
PubChem ID:63868103
Update Time:2025-05-20

4-butyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-butyl-1,2,3,4-tetrahydroquinoline
    • 195316-62-2
    • EN300-1476920
    • AKOS013181790
    • Inchi: 1S/C13H19N/c1-2-3-6-11-9-10-14-13-8-5-4-7-12(11)13/h4-5,7-8,11,14H,2-3,6,9-10H2,1H3
    • InChI Key: NRFHDJJNTPJVIR-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(CCCC)CC1

Computed Properties

  • Exact Mass: 189.151749610g/mol
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12Ų

4-butyl-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1476920-0.05g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
0.05g
$1020.0 2023-06-06
Enamine
EN300-1476920-0.1g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
0.1g
$1068.0 2023-06-06
Enamine
EN300-1476920-0.25g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
0.25g
$1117.0 2023-06-06
Enamine
EN300-1476920-0.5g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
0.5g
$1165.0 2023-06-06
Enamine
EN300-1476920-1.0g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
1g
$1214.0 2023-06-06
Enamine
EN300-1476920-2.5g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
2.5g
$2379.0 2023-06-06
Enamine
EN300-1476920-5.0g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
5g
$3520.0 2023-06-06
Enamine
EN300-1476920-10.0g
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
10g
$5221.0 2023-06-06
Enamine
EN300-1476920-50mg
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
50mg
$587.0 2023-09-29
Enamine
EN300-1476920-100mg
4-butyl-1,2,3,4-tetrahydroquinoline
195316-62-2
100mg
$615.0 2023-09-29

Additional information on 4-butyl-1,2,3,4-tetrahydroquinoline

Professional Introduction to 4-butyl-1,2,3,4-tetrahydroquinoline (CAS No. 195316-62-2)

4-butyl-1,2,3,4-tetrahydroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 195316-62-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This tetrahydroquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of a butyl group at the 4-position of the tetrahydroquinoline core introduces specific steric and electronic characteristics that influence its reactivity and biological activity.

The chemical structure of 4-butyl-1,2,3,4-tetrahydroquinoline consists of a saturated heterocyclic ring system derived from quinoline, with the addition of a butyl substituent. This modification enhances the compound's solubility in organic solvents while maintaining its ability to interact with biological targets. The tetrahydroquinoline scaffold is particularly interesting because it mimics the structural features of several bioactive molecules, including alkaloids and antiviral agents.

In recent years, 4-butyl-1,2,3,4-tetrahydroquinoline has been explored as a lead compound in the development of novel therapeutic agents. Its potential lies in its ability to modulate various biological pathways by binding to specific enzymes or receptors. For instance, studies have suggested that derivatives of tetrahydroquinoline can exhibit anti-inflammatory, antiviral, and anticancer properties. The butyl group at the 4-position plays a crucial role in determining the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.

One of the most compelling aspects of 4-butyl-1,2,3,4-tetrahydroquinoline is its versatility in chemical modification. Researchers have utilized this compound as a starting point for synthesizing more complex derivatives with enhanced biological activity. For example, functionalization at other positions on the tetrahydroquinoline ring or introduction of additional substituents can lead to compounds with improved potency and selectivity. These modifications are often guided by computational modeling and high-throughput screening techniques to identify optimal structures for drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-butyl-1,2,3,4-tetrahydroquinoline on a scalable basis. Techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to construct the tetrahydroquinoline core with high yield and purity. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and environmental impact. Such innovations are critical for ensuring that drug development processes are sustainable and cost-effective.

The pharmacological evaluation of 4-butyl-1,2,3,4-tetrahydroquinoline has revealed several promising leads for further investigation. Preclinical studies have demonstrated its potential in models of inflammation and viral infection. The compound's ability to inhibit key enzymes involved in these processes suggests that it may serve as a foundation for developing new treatments. Moreover, its favorable pharmacokinetic properties make it an attractive candidate for clinical translation.

In conclusion,4-butyl-1,2,3,4-tetrahydroquinoline (CAS No. 195316-62-2) represents a valuable scaffold in medicinal chemistry with broad applications in drug discovery. Its unique structural features and biological potential make it a compelling target for further research. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,4-butyl-1,2,3,4-tetrahydroquinoline is poised to play an important role in the development of next-generation therapeutics.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.